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Compound of Interest

Compound Name:
4-Methyl-3-nitropyridine

hydrochloride

Cat. No.: B1590557 Get Quote

An In-depth Technical Guide to the Commercial Availability of 4-Methyl-3-nitropyridine
Hydrochloride

For researchers, scientists, and professionals in drug development, the accessibility and purity

of starting materials are paramount. 4-Methyl-3-nitropyridine hydrochloride serves as a

crucial heterocyclic building block, valued for its role as a versatile intermediate in the synthesis

of complex molecules, including Active Pharmaceutical Ingredients (APIs). This guide provides

a comprehensive overview of its commercial availability, synthesis, and applications, offering

field-proven insights for its strategic procurement and use.

Chemical Identity and Properties
4-Methyl-3-nitropyridine hydrochloride is the hydrochloride salt of 4-methyl-3-nitropyridine.

[1] The presence of the pyridine ring, a methyl group, and a reactive nitro group makes it a

valuable precursor in organic synthesis. The hydrochloride form often enhances its stability and

solubility in aqueous media, which can be advantageous for certain reaction conditions.[1][2]

It is critical to distinguish between the hydrochloride salt and its free base, as they are often

listed with different CAS numbers.
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Property
4-Methyl-3-nitropyridine
hydrochloride

4-Methyl-3-nitropyridine
(Free Base)

Molecular Formula C₆H₇ClN₂O₂ C₆H₆N₂O₂

Molecular Weight ~174.59 g/mol [1][2] ~138.12 g/mol [3][4]

CAS Number 856835-53-5[1] 5832-44-0[3]

Appearance Solid Yellow to light brown solid[4]

Solubility
Noted for its water solubility[1]

[2]

Slightly soluble in water,

soluble in organic solvents[4]

Melting Point Data not specified 24-28 °C[3][5]

Boiling Point Data not specified 238 °C[3]

Commercial Availability and Sourcing
4-Methyl-3-nitropyridine hydrochloride and its free base are available from various chemical

suppliers, catering to both small-scale research and bulk industrial needs.[6] Procurement

managers and scientists should prioritize suppliers who provide comprehensive Certificates of

Analysis (CoA) to ensure high purity, typically 97% or greater.[6]

When sourcing this compound, considerations include:

Purity: High-performance liquid chromatography (HPLC) or gas chromatography (GC) data is

essential for verifying purity and identifying potential impurities that could affect subsequent

reactions.

Scale: Suppliers offer quantities ranging from grams for laboratory research to kilograms or

tons for industrial production.[6]

Supplier Reliability: Partnering with established manufacturers, including those in China

known for extensive production capabilities, can ensure a consistent and reliable supply

chain.[6]
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Supplier Product Name CAS Number Notes

Smolecule

4-Methyl-3-

nitropyridine

hydrochloride

856835-53-5

Provides information

on synthesis and

applications.[1]

Chem-Impex

4-Methyl-3-

nitropyridine

hydrochloride

5832-44-0 (HCl)
Lists synonyms and

storage conditions.[2]

BLD Pharm
4-Methyl-3-

nitropyridine
5832-44-0 Research use only.[7]

Biosynth

4-Methyl-3-

nitropyridine

hydrochloride

856835-53-5

Described as an

intermediate in

synthesis.[8]

Note: Product availability and specifications are subject to change. It is recommended to

contact suppliers directly for the most current information.

Synthesis and Manufacturing Overview
Understanding the synthetic pathway of 4-Methyl-3-nitropyridine hydrochloride is crucial for

quality assessment and troubleshooting. The most common and direct method involves the

nitration of 4-methylpyridine (also known as 4-picoline), a readily available commercial

precursor.[1]

The core of the synthesis involves the electrophilic substitution of a nitro group onto the

pyridine ring. The methyl group at the 4-position helps direct the nitration to the 3-position.[1]

The resulting 4-methyl-3-nitropyridine can then be converted to its hydrochloride salt.
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Synthesis Pathway

4-Methylpyridine (4-Picoline)

Nitration
(e.g., H₂SO₄, HNO₃)

Step 1

4-Methyl-3-nitropyridine
(Free Base)

Step 2

HCl Treatment

Step 3

4-Methyl-3-nitropyridine hydrochloride

Final Product

Click to download full resolution via product page

A simplified workflow for the synthesis of 4-Methyl-3-nitropyridine hydrochloride.

Representative Synthetic Protocol
A common laboratory-scale procedure for the nitration of 4-methylpyridine is as follows:

Preparation of Nitrating Mixture: Concentrated sulfuric acid is cooled in an ice bath.

Concentrated nitric acid is added slowly while maintaining a low temperature (<10 °C).[9]
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Addition of Substrate: 4-methylpyridine is added dropwise to the nitrating mixture.

Reaction: The mixture is heated (e.g., to 95 °C) and allowed to react for several hours.[9]

Workup: After cooling, the reaction mixture is poured into ice water.[9][10]

Neutralization and Extraction: The pH is adjusted to neutral or slightly basic (e.g., pH 7-9)

using a base like ammonia or sodium carbonate.[9][10] The product is then extracted using

an organic solvent (e.g., toluene).[10]

Isolation: The solvent is removed via distillation to yield the 3-nitro-4-methylpyridine product.

[10]

Salt Formation: The isolated free base is dissolved in a suitable solvent and treated with

hydrochloric acid to precipitate the hydrochloride salt.

Core Applications in Research and Drug
Development
4-Methyl-3-nitropyridine hydrochloride is not typically an end-product but rather a key

intermediate. Its value lies in the strategic placement of the nitro and methyl groups, which

allow for a variety of subsequent chemical transformations.[2][11]

Key Application Areas:

Pharmaceutical Synthesis: It is a foundational building block for numerous APIs.[2] Research

has indicated its utility in developing potential anti-inflammatory and antimicrobial agents.[1]

[2]

Agrochemicals: The compound is used in the formulation of pesticides and herbicides.[2][11]

Organic Chemistry Research: It is used to synthesize more complex heterocyclic structures,

such as ethyl 6-azaindole-2-carboxylate and other 3-substituted azaindoles.[1][10]

The most common and powerful transformation is the reduction of the nitro group (-NO₂) to an

amino group (-NH₂). This conversion to 3-amino-4-methylpyridine opens up a vast array of
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synthetic possibilities, as the amino group can readily undergo reactions like acylation,

alkylation, and diazotization to build molecular complexity.[1][12]

Application as a Synthetic Intermediate

4-Methyl-3-nitropyridine
(from Hydrochloride Salt)

Reduction of Nitro Group
(e.g., Catalytic Hydrogenation)

Step A

3-Amino-4-methylpyridine

Step B

Further Functionalization
(Acylation, Alkylation, etc.)

Step C

Complex Molecules
(e.g., APIs, Agrochemicals)

Final Synthesis

Click to download full resolution via product page

Workflow illustrating the conversion of 4-Methyl-3-nitropyridine to complex target molecules.

Safety and Handling
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Based on the GHS classification for the free base, 4-methyl-3-nitropyridine should be handled

with care.

Hazards: It is considered harmful if swallowed, causes skin irritation, and poses a risk of

serious eye damage. It may also cause respiratory irritation.[13]

Precautions: Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn. Work should be conducted in a well-ventilated fume

hood.

Storage: The compound should be stored in a cool, dry place, often recommended at 0-8°C,

away from incompatible materials.[2]

Conclusion
4-Methyl-3-nitropyridine hydrochloride is a commercially available and highly valuable

chemical intermediate for the pharmaceutical and agrochemical industries. Its well-defined

synthetic pathway from 4-methylpyridine and the versatile reactivity of its nitro group make it a

strategic choice for researchers developing novel compounds. By carefully selecting suppliers

and understanding its chemical properties and applications, scientists and drug development

professionals can effectively leverage this building block to accelerate their research and

development pipelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590557#commercial-availability-of-4-methyl-3-
nitropyridine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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